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Compound of Interest

Compound Name: Thulium sulfide (Tm2S3)

Cat. No.: B077983 Get Quote

A Note on Thulium Sulfide: Initial investigations into the use of Thulium Sulfide (Tm₂S₃) as a

direct dopant in solid-state lasers did not yield significant results in currently available research

literature. The predominant method for creating Thulium-based solid-state laser gain media

involves doping host crystals with Thulium ions (Tm³⁺). Therefore, these application notes and

protocols will focus on the well-established and widely researched field of Thulium-doped

crystals such as Tm:YAG, Tm:YAP, and Tm:GdVO₄.

Application Notes
Thulium-doped solid-state lasers are a significant class of infrared lasers, primarily operating in

the eye-safe spectral region around 2 μm. This characteristic, coupled with high efficiency and

robust performance, makes them suitable for a wide array of applications in research,

medicine, and industry.

Key Applications:

Medical Surgery: The strong absorption of the ~2 μm wavelength by water makes Tm-doped

lasers excellent tools for precise soft tissue surgery with minimal collateral damage.

Applications include urology (lithotripsy), neurosurgery, and ophthalmology.[1][2][3]

Remote Sensing and LiDAR: The eye-safe nature of the ~2 μm wavelength allows for its use

in atmospheric sensing, wind shear detection, and range finding without posing a risk to

human vision.
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Materials Processing: These lasers can be utilized for the processing of certain polymers and

other materials that exhibit strong absorption in the 2 μm range.

Pumping of Mid-Infrared Lasers: Thulium-doped lasers serve as efficient pump sources for

other solid-state lasers and optical parametric oscillators (OPOs) to generate longer

wavelength mid-infrared radiation.

Advantages of Thulium Doping:

High Quantum Efficiency: A "two-for-one" cross-relaxation process in highly doped Tm³⁺

crystals can result in quantum efficiencies approaching 200%, leading to highly efficient laser

operation.[4][5][6]

Broad Emission Bandwidth: Thulium-doped materials exhibit a broad emission spectrum,

allowing for wavelength tunability and the generation of ultrashort pulses.[4][5]

Diode Pumping: The absorption bands of Thulium ions, typically around 800 nm, are well-

matched with commercially available high-power laser diodes, enabling compact and

efficient laser systems.[7][8]

Data Presentation
The following tables summarize key quantitative data for common Thulium-doped solid-state

laser materials.

Table 1: Spectroscopic Properties of Thulium-Doped Laser Crystals
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Crystal
Host

Dopant
Concentrati
on (at.%)

Pump
Wavelength
(nm)

Peak
Emission
Wavelength
(μm)

Emission
Cross-
Section (x
10⁻²⁰ cm²)

Fluorescen
ce Lifetime
(ms)

Tm:YAG 2 - 8 ~785 ~2.01 0.29[6] ~10

Tm:YAP 1.0 - 4.0 ~794

~1.94 (b-

axis), ~1.98

(a, c-axes)

0.43 (at 1.86

µm)[4]
4.4 - 7.7[9]

Tm:GdVO₄ 1.5 ~794 ~2.29
2.97 (at 2280

nm)[10]
~1.05[11]

Table 2: Laser Performance of Diode-Pumped Thulium-Doped Solid-State Lasers

Laser
Crystal

Pumping
Scheme

Max. Output
Power (W)

Slope
Efficiency
(%)

Optical-to-
Optical
Efficiency
(%)

Laser
Wavelength
(μm)

Tm:YAG
3W CW

Diode
0.76 44 36 2.01[7][12]

Tm:YAP 3W Diode 0.73 42 - ~2.0[13]

Tm:GdVO₄ 32.8W Diode 6.09 30.8 18.6
2.27 -

2.29[10]

Tm,Ho:GdVO

₄

Double-end

pumped
7.4 43.3 - 2.05[14]

Cascade

Tm:GdVO₄

Diode-

pumped
8.42 (total) 40 33.1

~2.0 and

~2.3[15]

Experimental Protocols
Protocol 1: Synthesis of Tm:YAG Single Crystal via the
Czochralski Method
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This protocol outlines the general steps for growing a Thulium-doped Yttrium Aluminum Garnet

(Tm:YAG) single crystal using the Czochralski method.[11][16][17][18][19]

Materials and Equipment:

High-purity (99.99% or higher) raw materials: Tm₂O₃, Y₂O₃, Al₂O₃

Iridium crucible

Czochralski crystal growth furnace with RF or resistance heating

YAG seed crystal

High-precision balance

Inert gas supply (e.g., Argon or Nitrogen)

Crystal pulling and rotation mechanism

Temperature control system

Procedure:

Material Preparation:

Calculate the required molar ratios of Y₂O₃, Al₂O₃, and the desired atomic percentage of

Tm₂O₃ dopant.

Accurately weigh the high-purity oxide powders.

Thoroughly mix the powders to ensure homogeneity.

Melting:

Place the mixed powders into the iridium crucible.

Position the crucible within the Czochralski furnace.
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Heat the crucible to a temperature above the melting point of YAG (~1970 °C) under an

inert atmosphere to form a molten solution.

Crystal Growth:

Lower a YAG seed crystal, attached to a rotating pull rod, towards the molten surface.

Allow the seed crystal to touch the melt and partially melt back to ensure a dislocation-free

starting point.

Slowly decrease the temperature to initiate crystallization at the seed-melt interface.

Simultaneously begin to slowly pull the seed crystal upwards while rotating it. Typical pull

rates are 1-3 mm/hour, and rotation rates are 5-20 rpm.

Carefully control the temperature and pulling/rotation rates to maintain a constant crystal

diameter.

Cooling and Extraction:

Once the desired crystal length is achieved, gradually increase the pulling speed to

separate the crystal from the melt.

Slowly cool the grown crystal to room temperature over several hours to avoid thermal

shock and cracking.

Post-Growth Annealing:

Anneal the crystal in air or a controlled atmosphere to relieve internal stress and improve

optical quality.[11]

Protocol 2: Characterization of a Tm:YAG Crystal
Objective: To determine the key spectroscopic properties of the grown Tm:YAG crystal.

Equipment:

Spectrophotometer
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Fluorometer

Pulsed light source (e.g., flashlamp or laser diode)

Photodetector and oscilloscope

Sample polishing equipment

Procedure:

Sample Preparation: Cut and polish a thin slice of the grown Tm:YAG crystal to optical

quality.

Absorption Spectroscopy:

Place the polished sample in the spectrophotometer.

Measure the absorption spectrum over a range that includes the pump wavelength (~700-

850 nm) and the emission wavelength (~1800-2100 nm).

Calculate the absorption cross-section from the measured absorption coefficient and the

known dopant concentration.[11]

Emission Spectroscopy:

Excite the sample with a pump source (e.g., a laser diode at the peak absorption

wavelength).

Collect the emitted fluorescence using the fluorometer.

Measure the fluorescence spectrum to determine the peak emission wavelength and

bandwidth.

Calculate the stimulated emission cross-section using the Füchtbauer-Ladenburg

equation.[11]

Fluorescence Lifetime Measurement:
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Excite the sample with a short pulse from the light source.

Measure the decay of the fluorescence intensity over time using the photodetector and

oscilloscope.

Fit the decay curve to an exponential function to determine the fluorescence lifetime of the

upper laser level.[11]

Protocol 3: Diode-Pumped Tm:YAG Laser Experiment
This protocol describes a basic experimental setup for achieving laser operation from a diode-

pumped Tm:YAG crystal.

Equipment:

Tm:YAG crystal (e.g., 4 at.% Tm³⁺)

Fiber-coupled laser diode pump source (~785 nm) with focusing optics

Laser cavity mirrors:

Input coupler (IC): High reflectivity (>99.8%) at ~2 μm and high transmission (>95%) at the

pump wavelength.

Output coupler (OC): Partial reflectivity (e.g., 95-98%) at ~2 μm.

Crystal mount with temperature control (e.g., water-cooled copper block)

Optical power meter

Infrared viewer or spectrometer

Procedure:

Laser Cavity Setup:

Mount the Tm:YAG crystal in the temperature-controlled holder.
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Align the input coupler and output coupler to form a stable laser resonator with the

Tm:YAG crystal as the gain medium. A simple plano-concave resonator is a common

starting point.

Pumping and Alignment:

Focus the pump beam from the laser diode into the Tm:YAG crystal through the input

coupler.

Adjust the position and alignment of the pump beam to achieve good mode matching with

the laser cavity mode.

Use the infrared viewer to observe the fluorescence from the crystal and optimize the

alignment of the cavity mirrors for feedback.

Laser Operation:

Gradually increase the pump power from the laser diode.

Monitor the output from the output coupler with the power meter.

Observe the laser threshold, which is the pump power at which laser oscillation begins.

Measure the output power as a function of the input pump power to determine the slope

efficiency.

Use a spectrometer to measure the laser emission wavelength.

Optimization:

Adjust the cavity length, mirror alignment, and crystal temperature to optimize the laser

output power and beam quality.

Experiment with different output couplers to find the optimal transmission for maximum

output power.

Mandatory Visualizations
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Caption: Experimental workflow for Thulium-doped solid-state lasers.
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Caption: Simplified energy level diagram for Tm³⁺ ions in a solid-state host.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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